Cas no 643725-71-7 ((4-cyclopropyl-1,3-thiazol-2-yl)methanamine)

(4-cyclopropyl-1,3-thiazol-2-yl)methanamine structure
643725-71-7 structure
Product Name:(4-cyclopropyl-1,3-thiazol-2-yl)methanamine
CAS No:643725-71-7
MF:C7H10N2S
MW:154.232699871063
CID:961251
PubChem ID:3896896
Update Time:2025-04-19

(4-cyclopropyl-1,3-thiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolemethanamine, 4-cyclopropyl-
    • SCHEMBL24963463
    • (4-Cyclopropylthiazol-2-yl)methanamine
    • CS-0231755
    • Z1172087767
    • (4-cyclopropyl-1,3-thiazol-2-yl)methanamine
    • 1-(4-CYCLOPROPYL-1,3-THIAZOL-2-YL)METHANAMINE
    • AKOS009097866
    • VS-0263
    • EN300-109816
    • 643725-71-7
    • Inchi: 1S/C7H10N2S/c8-3-7-9-6(4-10-7)5-1-2-5/h4-5H,1-3,8H2
    • InChI Key: CQIWKLBEIZIGBA-UHFFFAOYSA-N
    • SMILES: S1C(CN)=NC(=C1)C1CC1

Computed Properties

  • Exact Mass: 154.05646950g/mol
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 67.2Ų

(4-cyclopropyl-1,3-thiazol-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-07
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Enamine
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